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Compound of Interest

Compound Name: MEB55

Cat. No.: B608958

In the landscape of novel anti-cancer therapies, synthetic analogs of strigolactones, a class of
plant hormones, have emerged as promising candidates. Among these, MEB55 and GR24
have demonstrated significant potential in preclinical studies. This guide provides a
comprehensive comparison of their efficacy in various cancer cell lines, supported by
experimental data and detailed methodologies, to assist researchers and drug development
professionals in their evaluation of these compounds.

Quantitative Efficacy Data

The following table summarizes the available quantitative data on the efficacy of MEB55 and
GR24 in different cancer cell lines. Direct head-to-head comparative studies are limited;
therefore, the data is compiled from various independent research findings.
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Cancer Cell . .
Compound Li Assay Efficacy Metric  Value
ine
MDA-MB-436
(Triple-negative 17.2 uM (5.2
GR24 Cell Growth IC50
breast ppm)[1]

adenocarcinoma)

MDA-MB-231
Triple-negative 18.8 uM (5.7
(Trip 9 Cell Growth IC50 MM
breast ppm)[1]
adenocarcinoma)
MCF-7
(Hormone-
18.8 uM (5.7
dependent Cell Growth IC50
ppmM)[1]
breast
adenocarcinoma)
MEBSS MDA-MB-231 Tumor Growth Effective 25 mg/kg (in
Xenograft Inhibition Concentration Vivo)[2]

Mechanism of Action and Signaling Pathways

Both MEB55 and GR24 exert their anti-cancer effects through the modulation of several key
cellular signaling pathways, primarily leading to cell cycle arrest and apoptosis.

MEB55 Signaling Pathway

MEBS55 has been shown to activate stress-activated protein kinases and inhibit survival
pathways.[2] This dual action contributes to its pro-apoptotic and anti-proliferative effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [A Comparative Analysis of MEB55 and GR24 Efficacy in
Cancer Cell Lines]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608958#meb55-versus-gr24-efficacy-in-cancer-cell-
lines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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